Cas no 1314737-83-1 (2-methyl-2-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid)

• Product Name: 2-methyl-2-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid
• CAS No: 1314737-83-1
• MF: C₁₁H₁₁F₃O₂S
• MW: 264.264052629471
• CID: 5901558
• PubChem ID: 165645355
• Update Time: 2025-06-13

2-methyl-2-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid
• EN300-1931904
• 2-methyl-2-{4-[(trifluoromethyl)sulfanyl]phenyl}propanoic acid
• 1314737-83-1

• Inchi： 1S/C11H11F3O2S/c1-10(2,9(15)16)7-3-5-8(6-4-7)17-11(12,13)14/h3-6H,1-2H3,(H,15,16)
• InChI Key： WUMOCRICBSBNDW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 264.04318525g/mol
• Monoisotopic Mass: 264.04318525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-methyl-2-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid

Comprehensive Overview of 2-methyl-2-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid (CAS No. 1314737-83-1)

2-methyl-2-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid (CAS No. 1314737-83-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a trifluoromethylsulfanyl group with a propanoic acid backbone, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorine-containing compounds in modern therapeutics.

The compound's CAS No. 1314737-83-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its methyl and trifluoromethylsulfanyl substituents contribute to enhanced metabolic stability and lipophilicity, traits highly sought after in the development of small-molecule inhibitors. Recent studies highlight its role in optimizing structure-activity relationships (SAR) for targets like enzyme modulators and receptor agonists, aligning with trends in personalized medicine.

In agrochemical applications, 2-methyl-2-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid is explored for its potential as a herbicide intermediate. The trifluoromethylsulfanyl moiety is known to improve pesticidal efficacy, addressing global challenges such as crop resistance and sustainable farming. This aligns with the growing emphasis on green chemistry and reduced environmental impact, topics frequently searched by industry professionals.

Synthetic routes to CAS No. 1314737-83-1 often involve palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, reflecting advancements in catalytic methodologies. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP). These details cater to queries from synthetic chemists seeking optimized reaction conditions or scale-up protocols.

The compound's physicochemical properties, including logP and pKa, are frequently analyzed in computational chemistry studies to predict bioavailability. This intersects with the rise of AI-driven drug design, a hot topic in 2024, where researchers leverage machine learning to accelerate molecular optimization. Such applications make 1314737-83-1 a relevant case study for discussions on cheminformatics.

Regulatory agencies require thorough documentation for 2-methyl-2-{4-(trifluoromethyl)sulfanylphenyl}propanoic acid, including safety data sheets (SDS) and ecotoxicological profiles. These requirements resonate with searches on REACH compliance and chemical registration, underscoring the compound's commercial viability. Suppliers often highlight its availability as a research-grade standard, catering to academic and industrial labs.

In summary, CAS No. 1314737-83-1 exemplifies the intersection of innovative chemistry and practical applications. Its relevance to drug development, agrochemical innovation, and computational modeling ensures sustained interest across scientific communities. Future research may explore its derivatives for niche applications, further solidifying its role in high-value chemical synthesis.